Cas no 25925-01-3 (1,3-Dioxane,2,5-bis(1-methylethyl)-, trans-)

• Product Name: 1,3-Dioxane,2,5-bis(1-methylethyl)-, trans-
• CAS No: 25925-01-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 269239
• PubChem ID: 141251
• Update Time: 2025-04-19

1,3-Dioxane,2,5-bis(1-methylethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2,5-bis(1-methylethyl)-, trans-
• 2,5-di(propan-2-yl)-1,3-dioxane
• 25925-01-3
• SCHEMBL15791000
• SCHEMBL19979162
• DTXSID90948841
• trans-2,5-Diisopropyl-1,3-dioxane
• cis-2-isopropyl-5-isopropyl-1,3-dioxane
• cis-2,5-Diisopropyl-1,3-dioxane
• 25925-00-2

• Inchi： 1S/C10H20O2/c1-7(2)9-5-11-10(8(3)4)12-6-9/h7-10H,5-6H2,1-4H3
• InChI Key： YAISJNQHUBKIPN-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)OCC(C1)C(C)C

Computed Properties

• Exact Mass: 172.146
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.893
• Boiling Point: 212.7°C at 760 mmHg
• Flash Point: 77.9°C
• Refractive Index: 1.425